Cas no 912763-45-2 (4-(3-chlorophenyl)-1H-imidazole)
912763-45-2 structure
Product Name:4-(3-chlorophenyl)-1H-imidazole
CAS No:912763-45-2
MF:C9H7ClN2
MW:178.618280649185
MDL:MFCD08688827
CID:996186
PubChem ID:45120708
Update Time:2025-09-22
4-(3-chlorophenyl)-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole, 5-(3-chlorophenyl)-
- 4-(3-Chloro-Phenyl)1H-Imidazole
- 4-(3-chlorophenyl)-1H-imidazole
- 912763-45-2
- 1h-imidazole,5-(3-chlorophenyl)-
- CHEMBL4871575
- HQJ
- BDBM50575440
- YAJYVAFOVNSPBQ-UHFFFAOYSA-N
- EN300-1985348
- AKOS006288045
- SCHEMBL12781975
- SCHEMBL872414
-
- MDL: MFCD08688827
- Inchi: 1S/C9H7ClN2/c10-8-3-1-2-7(4-8)9-5-11-6-12-9/h1-6H,(H,11,12)
- InChI Key: YAJYVAFOVNSPBQ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=CN=CN1
Computed Properties
- Exact Mass: 178.0297759g/mol
- Monoisotopic Mass: 178.0297759g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 28.7Ų
4-(3-chlorophenyl)-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1985348-0.05g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 0.05g |
$252.0 | 2023-09-16 | |
| Enamine | EN300-1985348-0.1g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 0.1g |
$376.0 | 2023-09-16 | |
| Enamine | EN300-1985348-0.25g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 0.25g |
$538.0 | 2023-09-16 | |
| Enamine | EN300-1985348-0.5g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 0.5g |
$847.0 | 2023-09-16 | |
| Enamine | EN300-1985348-1.0g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 1g |
$1086.0 | 2023-06-02 | |
| Enamine | EN300-1985348-2.5g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 2.5g |
$2127.0 | 2023-09-16 | |
| Enamine | EN300-1985348-5.0g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 5g |
$3147.0 | 2023-06-02 | |
| Enamine | EN300-1985348-10.0g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 10g |
$4667.0 | 2023-06-02 | |
| Enamine | EN300-1985348-1g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 1g |
$1086.0 | 2023-09-16 | |
| Enamine | EN300-1985348-5g |
4-(3-chlorophenyl)-1H-imidazole |
912763-45-2 | 95% | 5g |
$3147.0 | 2023-09-16 |
4-(3-chlorophenyl)-1H-imidazole Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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